Cas no 2034516-16-8 (1-(Tert-butyl)-3-(1-(2,3-dihydrobenzofuran-5-yl)propan-2-yl)urea)

• Product Name: 1-(Tert-butyl)-3-(1-(2,3-dihydrobenzofuran-5-yl)propan-2-yl)urea
• CAS No: 2034516-16-8
• MF: C₁₆H₂₄N₂O₂
• MW: 276.373964309692
• CID: 5806601
• PubChem ID: 91813578
• Update Time: 2025-06-07

1-(Tert-butyl)-3-(1-(2,3-dihydrobenzofuran-5-yl)propan-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• AKOS025314692
• 1-(tert-butyl)-3-(1-(2,3-dihydrobenzofuran-5-yl)propan-2-yl)urea
• 3-tert-butyl-1-[1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl]urea
• 1-tert-butyl-3-[1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl]urea
• F6356-1266
• 2034516-16-8
• 1-(Tert-butyl)-3-(1-(2,3-dihydrobenzofuran-5-yl)propan-2-yl)urea

• Inchi： 1S/C16H24N2O2/c1-11(17-15(19)18-16(2,3)4)9-12-5-6-14-13(10-12)7-8-20-14/h5-6,10-11H,7-9H2,1-4H3,(H2,17,18,19)
• InChI Key： ZZCNILPRMICALQ-UHFFFAOYSA-N
• SMILES： O1CCC2=C1C=CC(=C2)CC(C)NC(NC(C)(C)C)=O

Computed Properties

• Exact Mass: 276.183778013g/mol
• Monoisotopic Mass: 276.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 50.4Ų

Additional information on 1-(Tert-butyl)-3-(1-(2,3-dihydrobenzofuran-5-yl)propan-2-yl)urea

Introduction to 1-(Tert-butyl)-3-(1-(2,3-dihydrobenzofuran-5-yl)propan-2-yl)urea (CAS No. 2034516-16-8) in Modern Chemical and Pharmaceutical Research

The compound 1-(Tert-butyl)-3-(1-(2,3-dihydrobenzofuran-5-yl)propan-2-yl)urea, identified by the CAS number 2034516-16-8, represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its complex structural framework, has garnered considerable attention due to its potential applications in drug discovery and molecular biology. The structural motif, incorporating a tert-butyl group and a 2,3-dihydrobenzofuran moiety, suggests unique electronic and steric properties that make it a promising candidate for further investigation.

Recent studies have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The 2,3-dihydrobenzofuran scaffold is particularly noteworthy, as it is frequently encountered in bioactive molecules due to its ability to engage in hydrogen bonding and π-stacking interactions. These interactions are critical for the design of high-affinity ligands targeting various biological receptors. In the context of 1-(Tert-butyl)-3-(1-(2,3-dihydrobenzofuran-5-yl)propan-2-yl)urea, the presence of this scaffold may contribute to its binding affinity and selectivity towards specific protein targets.

The tert-butyl group appended to the urea moiety introduces steric hindrance, which can modulate the compound's pharmacokinetic properties. Such modifications are often employed to enhance metabolic stability and reduce off-target effects. The combination of these structural features makes 1-(Tert-butyl)-3-(1-(2,3-dihydrobenzofuran-5-yl)propan-2-yl)urea a versatile scaffold for medicinal chemists seeking to develop next-generation therapeutics.

In the realm of drug discovery, computational modeling and high-throughput screening have become indispensable tools for identifying promising candidates. The unique structural features of 1-(Tert-butyl)-3-(1-(2,3-dihydrobenzofuran-5-yl)propan-2-yl)urea make it an attractive candidate for virtual screening against large databases of biological targets. Preliminary computational studies suggest that this compound may interact with enzymes and receptors involved in inflammatory pathways, making it a potential lead for developing anti-inflammatory agents.

Experimental validation of these hypotheses is crucial for advancing the compound's development. Techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are essential for elucidating its molecular structure and dynamics. Additionally, enzyme inhibition assays and cell-based assays can provide insights into its biological activity. These experimental approaches will help researchers refine the compound's structure to optimize its potency and selectivity.

The field of medicinal chemistry is continuously evolving, with new methodologies and technologies emerging at a rapid pace. Advances in synthetic chemistry have enabled the efficient preparation of complex molecules like 1-(Tert-butyl)-3-(1-(2,3-dihydrobenzofuran-5-yl)propan-2-yl)urea, allowing for rapid iteration and optimization. Furthermore, the integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of novel molecular structures with desired properties.

The potential applications of 1-(Tert-butyl)-3-(1-(2,3-dihydrobenzofuran-5-yl)propan-2-yl)urea extend beyond traditional therapeutic areas. Its structural features may also make it useful in materials science and agrochemicals, where heterocyclic compounds are increasingly employed due to their tunable electronic properties and biological activity. As research progresses, interdisciplinary collaborations between chemists, biologists, and pharmacologists will be essential for fully realizing the compound's potential.

In conclusion, 1-(Tert-butyl)-3-(1-(2,3-dihydrobenzofuran-5-yl)propan-2-yl)urea (CAS No. 2034516-16-8) represents a compelling example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of functional groups and scaffolds positions it as a valuable tool for both academic research and industrial applications. As our understanding of biological systems continues to grow, compounds like this will play an increasingly important role in addressing complex diseases and developing sustainable solutions across multiple scientific domains.